Cas no 1094385-23-5 (5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine)

• Product Name: 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine
• CAS No: 1094385-23-5
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 4571285
• Update Time: 2025-06-15

5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine

• Inchi： 1S/C11H12N4/c1-7-3-4-8(2)9(5-7)10-6-13-15-11(12)14-10/h3-6H,1-2H3,(H2,12,14,15)
• InChI Key： KWYRHLSNZNSWBJ-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC(C)=CC=C2C)N=C(N)N=1

Computed Properties

• Exact Mass: 200.106
• Monoisotopic Mass: 200.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 179-181 °C
• Boiling Point: 399.3±50.0 °C at 760 mmHg
• Flash Point: 224.0±17.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine

Introduction to 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine (CAS No. 1094385-23-5)

5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1094385-23-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a triazine core substituted with a 2,5-dimethylphenyl group at the 5-position and an amine functional group at the 3-position, which contribute to its distinct reactivity and biological profile.

The 2,5-dimethylphenyl moiety introduces steric and electronic effects that modulate the compound's interactions with biological targets. This substitution pattern is particularly interesting in the context of drug design, as it allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. The triazine ring itself is a well-known scaffold in medicinal chemistry, often employed in the development of herbicides, fungicides, and pharmaceuticals due to its ability to engage with various biological systems.

In recent years, there has been a growing interest in exploring the therapeutic potential of triazine derivatives. The amine group at the 3-position of 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities. This flexibility has made it a valuable building block in the pursuit of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies suggest that 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine may exhibit inhibitory effects on certain key enzymes, making it a promising candidate for further development.

The structural features of 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to predict its binding affinity to target proteins and to rationalize its observed biological activity. These computational approaches have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

Furthermore, the synthesis of 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine has been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in multi-kilogram quantities, facilitating both preclinical studies and potential future clinical trials. The robustness of its synthetic route ensures consistent quality and purity, which are critical factors in pharmaceutical development.

The pharmacological profile of 5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine is still being elucidated through ongoing research. However, initial findings suggest that it may possess unique properties that set it apart from existing therapeutic agents. Its ability to interact with multiple targets simultaneously could lead to synergistic effects that enhance therapeutic outcomes. Additionally, its structural framework may offer advantages in terms of bioavailability and metabolic stability.

In conclusion,5-(2,5-dimethylphenyl)-1,2,4-triazin-3-amine (CAS No. 1094385-23-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an exciting candidate for further investigation. As our understanding of its mechanisms of action continues to grow, this molecule is likely to play a crucial role in the development of novel treatments for various diseases.